Cas no 139768-85-7 (1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-)
139768-85-7 structure
Product Name:1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-
CAS No:139768-85-7
MF:C13H8FNS
MW:229.272725105286
CID:1280089
Update Time:2024-08-03
1,1'-Biphenyl, 5-fluoro-2-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 5-fluoro-2-isothiocyanato-
-
- Inchi: 1S/C13H8FNS/c14-11-6-7-13(15-9-16)12(8-11)10-4-2-1-3-5-10/h1-8H
- InChI Key: SZVNWOUDKPNOLC-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC(F)=CC=C1N=C=S
Computed Properties
- Exact Mass: 229.03624
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 372.4±30.0 °C(Predicted)
- PSA: 12.36
1,1'-Biphenyl, 5-fluoro-2-isothiocyanato- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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